Cas no 339010-09-2 (Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate)

• Product Name: Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate
• CAS No: 339010-09-2
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD00142010
• CID: 3143080
• PubChem ID: 2764233
• Update Time: 2025-06-09

Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate
• G74797
• DB-141870
• J-520583
• Ethyl2-(2-aminothiazol-4-yl)benzoate
• Oprea1_296026
• SMR000333464
• ethyl 2-(2-amino-1,3-thiazol-4-yl)benzenecarboxylate
• ethyl 2-(2-amino-1,3-thiazol-4-yl)benzoate
• AKOS005071006
• DTXSID40377369
• MLS000696121
• HMS2632O14
• Ethyl 2-(2-imino-2,3-dihydrothiazol-4-yl)benzoate
• CS-0364414
• Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzene carboxylate
• Ethyl 2-(2-aminothiazol-4-yl)benzoate
• CYDLESGWRDBHSX-UHFFFAOYSA-N
• SCHEMBL4741066
• 7F-900
• MFCD00142010
• 339010-09-2
• CHEMBL1879072
• FE170010
• Ethyl 2-(2-amino-1,3-thiazol-4-yl)benzene carboxylate

• MDL： MFCD00142010
• Inchi： 1S/C12H12N2O2S/c1-2-16-11(15)9-6-4-3-5-8(9)10-7-17-12(13)14-10/h3-7H,2H2,1H3,(H2,13,14)
• InChI Key： CYDLESGWRDBHSX-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Melting Point: 135-137°C

Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT

Additional information on Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate

Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate (CAS No. 339010-09-2): A Comprehensive Overview

Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate, identified by its Chemical Abstracts Service (CAS) number 339010-09-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzenecarboxylate moiety linked to a thiazole ring substituted with an amino group, has garnered attention due to its structural complexity and potential biological activities. The combination of these structural elements suggests a broad spectrum of utility, particularly in the development of novel therapeutic agents.

The benzenecarboxylate group, a common feature in many pharmaceuticals, contributes to the compound's solubility and bioavailability, making it an attractive candidate for further investigation. Additionally, the thiazole ring is well-documented for its presence in various biologically active molecules, including antibiotics and antifungals. The presence of the amino group further enhances the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological properties.

In recent years, there has been a growing interest in heterocyclic compounds due to their remarkable biological activities. Thiazole derivatives, in particular, have been extensively studied for their potential applications in medicine. For instance, studies have shown that compounds containing the thiazole scaffold exhibit antimicrobial, anti-inflammatory, and anticancer properties. Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate aligns with this trend, offering a promising scaffold for drug discovery.

One of the most compelling aspects of Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate is its versatility in synthetic chemistry. The compound can serve as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structure to develop novel derivatives with enhanced biological activity. For example, modifications at the amino group or the benzenecarboxylate moiety have led to compounds with improved efficacy against various diseases.

The pharmacological potential of Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate has been explored in several preclinical studies. These studies have highlighted its ability to interact with specific biological targets, suggesting applications in treating conditions such as cancer and inflammatory diseases. The compound's mechanism of action is thought to involve inhibition of key enzymes or receptors involved in disease pathogenesis. This has prompted further investigation into its potential as a lead compound for drug development.

Advances in computational chemistry have also played a crucial role in understanding the properties of Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate. Molecular modeling techniques have been used to predict its binding affinity to biological targets and to design derivatives with improved pharmacological profiles. These computational studies have provided valuable insights into the structure-activity relationships (SAR) of thiazole derivatives, guiding experimental efforts toward more effective drug candidates.

The synthesis of Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate involves multi-step organic reactions that showcase the expertise of synthetic chemists. The process typically begins with the preparation of the thiazole ring followed by its coupling with a benzene derivative bearing a carboxylic acid group. The introduction of the ethoxy group at the carboxylic acid moiety completes the synthesis. Each step is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In conclusion, Ethyl 2-(2-amino-1,3-thiazol-4-yl)-benzenecarboxylate (CAS No. 339010-09-2) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule and related derivatives, it is likely to play an important role in the development of novel therapeutic agents.